3-(3-(4-(2-fluorophenyl)piperazin-1-yl)-3-oxopropyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C20H20FN3O3/c21-15-5-1-2-6-16(15)22-11-13-23(14-12-22)19(25)9-10-24-17-7-3-4-8-18(17)27-20(24)26/h1-8H,9-14H2
• InChI Key: HWMKBKFYKPSPGM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CCN3C4=CC=CC=C4OC3=O
• Molecular Formula: C20H20FN3O3
• Molecular Weight: 369.4 g/mol

Description

This compound is a structurally modified derivative of 3-(piperazin-1-yl)-1,2-benzothiazole. It’s part of a new library of compounds that have been designed and synthesized through a multi-step procedure. The structures of these compounds were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique.

Molecular Structure Analysis

The molecular structure of these compounds was characterized using IR, 1H NMR, 13C NMR, and mass spectral techniques. Substitutions on the benzoxazolone ring of the core structure resulted in high-affinity sigma-2 receptor ligands.

Safety and Hazards

While the specific safety and hazards of this compound are not detailed in the available resources, similar compounds have been classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2.

Future Directions

The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry. These compounds have potential therapeutic implications, making them an interesting area for future research.